Cas no 94557-08-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-)

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl- structure
94557-08-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-
CAS No:94557-08-1
MF:C7H11N3O2
MW:169.181141138077
CID:816974
PubChem ID:251387
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-
    • 6-amino-1,3,5-trimethylpyrimidine-2,4(1H,3H)-dione
    • NSC-71723
    • DTXSID70915450
    • SCHEMBL15384321
    • AKOS006276568
    • AB-323/25048230
    • 6-amino-1,3,5-trimethylpyrimidine-2,4-dione
    • 94557-08-1
    • NSC71723
    • Inchi: 1S/C7H11N3O2/c1-4-5(8)9(2)7(12)10(3)6(4)11/h8H2,1-3H3
    • InChI Key: VRLQKUKTTHMBGG-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(C)=C(N)N1C)=O

Computed Properties

  • Exact Mass: 169.085
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6Ų
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.222
  • Boiling Point: 254.3°Cat760mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.535
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.